Dioxosilane Hydrate Dioxosilane Hydrate Silicon Dioxide is a natural compound of silicon and oxygen found mostly in sand, Silica has three main crystalline varieties: quartz, tridymite, and cristobalite. Fine particulate silica dust from quartz rock causes over a long-term progressive lung injury, silicosis. (NCI04)
Silica is another name for the chemical compound composed of silicon and oxygen with the chemical formula SiO2, or silicon dioxide. There are many forms of silica. All silica forms are identical in chemical composition, but have different atom arrangements. Silica compounds can be divided into two groups, crystalline (or c-silica) and amorphous silica (a-silica or non-crystalline silica). c-Silica compounds have structures with repeating patterns of silicon and oxygen. a-Silica chemical structures are more randomly linked when compared to c-silica. All forms of silica are odorless solids composed of silicon and oxygen atoms. Silica particles become suspended in air and form non-explosive dusts. Silica may combine with other metallic elements and oxides to form silicates.
Silicon dioxide is a silicon oxide made up of linear triatomic molecules in which a silicon atom is covalently bonded to two oxygens.
Brand Name: Vulcanchem
CAS No.: 10279-57-9
VCID: VC20990824
InChI: InChI=1S/O2Si.H2O/c1-3-2;/h;1H2
SMILES: O.O=[Si]=O
Molecular Formula: (SiO2)n
SiO2
O2Si
Molecular Weight: 78.099 g/mol

Dioxosilane Hydrate

CAS No.: 10279-57-9

Cat. No.: VC20990824

Molecular Formula: (SiO2)n
SiO2
O2Si

Molecular Weight: 78.099 g/mol

* For research use only. Not for human or veterinary use.

Dioxosilane Hydrate - 10279-57-9

Specification

Description Silicon Dioxide is a natural compound of silicon and oxygen found mostly in sand, Silica has three main crystalline varieties: quartz, tridymite, and cristobalite. Fine particulate silica dust from quartz rock causes over a long-term progressive lung injury, silicosis. (NCI04)
Silica is another name for the chemical compound composed of silicon and oxygen with the chemical formula SiO2, or silicon dioxide. There are many forms of silica. All silica forms are identical in chemical composition, but have different atom arrangements. Silica compounds can be divided into two groups, crystalline (or c-silica) and amorphous silica (a-silica or non-crystalline silica). c-Silica compounds have structures with repeating patterns of silicon and oxygen. a-Silica chemical structures are more randomly linked when compared to c-silica. All forms of silica are odorless solids composed of silicon and oxygen atoms. Silica particles become suspended in air and form non-explosive dusts. Silica may combine with other metallic elements and oxides to form silicates.
Silicon dioxide is a silicon oxide made up of linear triatomic molecules in which a silicon atom is covalently bonded to two oxygens.
CAS No. 10279-57-9
Molecular Formula (SiO2)n
SiO2
O2Si
Molecular Weight 78.099 g/mol
IUPAC Name dioxosilane;hydrate
Standard InChI InChI=1S/O2Si.H2O/c1-3-2;/h;1H2
Standard InChI Key VYPSYNLAJGMNEJ-UHFFFAOYSA-N
Impurities Major impurities in crystalline silica polymorphs include aluminium, iron, titanium, lithium, sodium, potassium and calcium. The concentrations of these impurities vary from specimen to specimen but are generally below 1.0% in weight as oxide.
SMILES O.O=[Si]=O
Canonical SMILES O.O=[Si]=O
Boiling Point 4046 °F at 760 mm Hg (NIOSH, 2016)
4046 °F
2230 °C
>2200 °C
4046°F
Colorform Amorphous powder
Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid
Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.
Transparent crystals
Melting Point 3110 °F (NIOSH, 2016)
Mp 1716-1736 °
3110 °F
1710 °C
1716-1736°C
1703 °C
1610 °C
1713 °C
3110°F

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